3-(3-Propoxy-1,2,5-thiadiazol-4-yl)pyridine
Cat. No. B8304792
M. Wt: 221.28 g/mol
InChI Key: VTSXYLPJMYSJEM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05565475
Procedure details
To a solution of sodium (440 mg, 17 mmol) in 1-propanol (10 ml) was added 3-(3-chloro-1,2,5-thiadiazol-4-yl)pyridine (650 mg, 3.3 mmol). The mixture was stirred at 50° C. for 2 h and evaporated. The residue was dissolved in water and extracted with methylene chloride. The combined organic phases were dried and evaporated to yield 700 mg (96%) of the title compound.
Name
Yield
96%
Identifiers
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REACTION_CXSMILES
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[Na].Cl[C:3]1[C:7]([C:8]2[CH:9]=[N:10][CH:11]=[CH:12][CH:13]=2)=[N:6][S:5][N:4]=1.[CH2:14]([OH:17])[CH2:15][CH3:16]>>[CH2:14]([O:17][C:3]1[C:7]([C:8]2[CH:9]=[N:10][CH:11]=[CH:12][CH:13]=2)=[N:6][S:5][N:4]=1)[CH2:15][CH3:16] |^1:0|
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Inputs
Step One
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Name
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|
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Quantity
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440 mg
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Type
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reactant
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Smiles
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[Na]
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Name
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|
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Quantity
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650 mg
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Type
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reactant
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Smiles
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ClC1=NSN=C1C=1C=NC=CC1
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Name
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Quantity
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10 mL
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Type
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reactant
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Smiles
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C(CC)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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50 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at 50° C. for 2 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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evaporated
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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The residue was dissolved in water
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with methylene chloride
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CUSTOM
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Type
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CUSTOM
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Details
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The combined organic phases were dried
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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|
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Type
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product
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Smiles
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C(CC)OC1=NSN=C1C=1C=NC=CC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 700 mg | |
| YIELD: PERCENTYIELD | 96% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
